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Abstract

Hispidanin B is a complex dimeric diterpenoid isolated from the rhizomes of Isodon hispida. As
a member of the hispidanin class of natural products, it is characterized by an asymmetric
structure formed through the bonding of totarane and labdane diterpenoid units. This technical
guide provides a detailed overview of the physicochemical characteristics of Hispidanin B, its
biological activity, and the experimental protocols utilized for its characterization. All quantitative
data are summarized for clarity, and key experimental workflows are visualized.

Physicochemical Characteristics

Hispidanin B is a structurally unique natural product with a complex molecular architecture. Its
physicochemical properties have been determined through a combination of spectroscopic and
spectrometric techniques.

Structural and Physical Properties

The fundamental physicochemical properties of Hispidanin B are summarized in the table
below. These data are essential for its identification, characterization, and handling in a
laboratory setting.
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Property Value Source

Molecular Formula Ca2H5606 [1]

656.4061 g/mol (HREIMS

Molecular Weight [1]
M])

CAS Number 1616080-84-2

Appearance White amorphous powder

Melting Point Not reported

N Soluble in methanol,
Solubility chloroform

Spectroscopic Data

The structural elucidation of Hispidanin B was accomplished through extensive spectroscopic
analysis. While the complete raw spectra are detailed in the original research publication, a
summary of the key spectral data is provided below.
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Technique Key Observations

Complex spectrum indicative of a dimeric
1H NMR structure with numerous proton signals across

the aliphatic and olefinic regions.

42 distinct carbon signals, confirming the Caz
backbone. Signals correspond to methyl,

13C NMR _
methylene, methine, and quaternary carbons,

including those of carbonyl and olefinic groups.

Absorption bands characteristic of hydroxyl
Infrared (IR) groups, carbonyl groups, and carbon-carbon

double bonds.

Absorption maxima consistent with the presence
UV-Vis of chromophores within the diterpenoid

structure.

High-resolution electrospray ionization mass
Mass Spectrometry (MS) spectrometry (HREIMS) confirms the molecular

formula.

Biological Activity: Cytotoxicity

Hispidanin B has demonstrated significant cytotoxic activities against a panel of human cancer
cell lines. This suggests its potential as a lead compound for the development of novel
anticancer agents.

In Vitro Cytotoxicity Data

The cytotoxic effects of Hispidanin B were evaluated using the MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide) assay. The half-maximal inhibitory concentration (ICso)
values against three human cancer cell lines are presented below.
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Cell Line Cancer Type ICs0 (M)
SGC7901 Gastric carcinoma 10.7[1][2][3]
SMMC7721 Hepatocellular carcinoma 9.8
Chronic myelogenous
K562 _ 13.7
leukemia

Experimental Protocols

The following sections detail the methodologies employed for the isolation, structural

elucidation, and biological evaluation of Hispidanin B.

Isolation of Hispidanin B

The isolation of Hispidanin B from its natural source involves a multi-step extraction and

chromatographic purification process.
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Extraction

Air-dried rhizomes of
Isodon hispida
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Partition with ethyl acetate
and n-butanol

Chromatography

Silica Gel Column Chromatography

ODS Column Chromatography
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Figure 1. Isolation workflow for Hispidanin B.

Structural Elucidation
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The determination of the complex structure of Hispidanin B requires a suite of modern
analytical techniques.

Spectroscopic Analysis

UV-Vis Spectroscopy

IR Spectroscopy

Structure Determination

Elucidated Structure of
Hispidanin B

HREIMS

1D & 2D NMR
(*H, 3C, COSY, HSQC, HMBC)

Crystallography

Single-Crystal X-ray Diffraction

Click to download full resolution via product page

Figure 2. Methodologies for structural elucidation.

Cytotoxicity Assay

The in vitro cytotoxic activity of Hispidanin B was determined using the MTT assay, a
colorimetric assay for assessing cell metabolic activity.
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Measure absorbance at
a specific wavelength
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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